2-{2-[(2,4-Dichlorobenzyl)oxy]-3-methoxyphenyl}-3,3,6-trimethyl-1,2,3,4-tetrahydro-4-quinolinyl acetate
2-{2-[(2,4-Dichlorobenzyl)oxy]-3-methoxyphenyl}-3,3,6-trimethyl-1,2,3,4-tetrahydro-4-quinolinyl acetate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0994491
InChI:
InChI=1S/C28H29Cl2NO4/c1-16-9-12-23-21(13-16)27(35-17(2)32)28(3,4)26(31-23)20-7-6-8-24(33-5)25(20)34-15-18-10-11-19(29)14-22(18)30/h6-14,26-27,31H,15H2,1-5H3
SMILES:
CC1=CC2=C(C=C1)NC(C(C2OC(=O)C)(C)C)C3=C(C(=CC=C3)OC)OCC4=C(C=C(C=C4)Cl)Cl
Molecular Formula:
C28H29Cl2NO4
Molecular Weight:
514.4 g/mol
2-{2-[(2,4-Dichlorobenzyl)oxy]-3-methoxyphenyl}-3,3,6-trimethyl-1,2,3,4-tetrahydro-4-quinolinyl acetate
CAS No.:
Cat. No.: VC0994491
Molecular Formula: C28H29Cl2NO4
Molecular Weight: 514.4 g/mol
* For research use only. Not for human or veterinary use.
![2-{2-[(2,4-Dichlorobenzyl)oxy]-3-methoxyphenyl}-3,3,6-trimethyl-1,2,3,4-tetrahydro-4-quinolinyl acetate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C28H29Cl2NO4 |
|---|---|
| Molecular Weight | 514.4 g/mol |
| IUPAC Name | [2-[2-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-3,3,6-trimethyl-2,4-dihydro-1H-quinolin-4-yl] acetate |
| Standard InChI | InChI=1S/C28H29Cl2NO4/c1-16-9-12-23-21(13-16)27(35-17(2)32)28(3,4)26(31-23)20-7-6-8-24(33-5)25(20)34-15-18-10-11-19(29)14-22(18)30/h6-14,26-27,31H,15H2,1-5H3 |
| Standard InChI Key | LUJBAQFCOUDPSH-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1)NC(C(C2OC(=O)C)(C)C)C3=C(C(=CC=C3)OC)OCC4=C(C=C(C=C4)Cl)Cl |
| Canonical SMILES | CC1=CC2=C(C=C1)NC(C(C2OC(=O)C)(C)C)C3=C(C(=CC=C3)OC)OCC4=C(C=C(C=C4)Cl)Cl |
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